N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(4-methyl-3-nitrophenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C15H14N2O3S/c1-11-7-8-12(9-14(11)17(19)20)16-15(18)10-21-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,16,18)
• InChI Key: WUHWKDDDOAPKGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=CC=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide, also known as MNTA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MNTA belongs to the class of thioacetamide derivatives and has been synthesized through various methods.

Mechanism of Action

The exact mechanism of action of N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which play a crucial role in the synthesis of prostaglandins and other inflammatory mediators. N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide has also been reported to activate the p53 tumor suppressor pathway, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide has been reported to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of various cancer cell lines and induce apoptosis. N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide has been reported to modulate the expression of various genes involved in inflammation, cell cycle regulation, and apoptosis.

Advantages and Limitations for Lab Experiments

N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide has been extensively studied for its biological activities and has shown promising results in various assays. However, N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide has some limitations as well. It is not soluble in water, which can limit its use in some assays. N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide can also be toxic at higher concentrations, which can affect the interpretation of the results.

Future Directions

There are several future directions for the research on N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide. One of the potential applications of N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide is in the treatment of cancer. Further studies are needed to understand the mechanism of action of N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide and its potential as a cancer therapeutic agent. N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide can also be further modified to improve its solubility and reduce its toxicity. The use of N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide in combination with other drugs can also be explored to enhance its therapeutic efficacy. Overall, N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide has the potential to be a valuable therapeutic agent, and further research is needed to explore its full potential.
Conclusion:
In conclusion, N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide has been synthesized through various methods and has been extensively studied for its biological activities. N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide has shown promising results in inhibiting cancer cell growth and inducing apoptosis. However, further research is needed to understand the mechanism of action of N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide and its full potential as a therapeutic agent.

Scientific Research Applications

N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor properties. N-(4-methyl-3-nitrophenyl)-2-(phenylthio)acetamide has been tested against various cancer cell lines and has shown promising results in inhibiting cell growth and inducing apoptosis.